Cas no 149-32-6 (meso-Erythritol Standard)

Erythritol is a newly developed 4-carbon sugar alcohol, which can be produced by glucose fermentation. It is a white crystalline powder, with a refreshing sweet taste, not easy to absorb moisture, stable at high temperature, stable in a wide range of pH, and mild cool feeling when dissolved in the mouth. It is suitable for a variety of foods< Br>

meso-Erythritol Standard structure

Product Name:meso-Erythritol Standard

CAS No:149-32-6

Molecular Formula:C₄H₁₀O₄

Molecular Weight:122.1198

MDL:MFCD00004710

CID:36579

PubChem ID:222285

meso-Erythritol Standard Properties

Names and Identifiers

- (2R,3S)-rel-Butane-1,2,3,4-tetraol
- 1,2,3,4-Butanetetrol, (R*,S*)-
- 2,3,4-Butanetetrol,(R*,S*)-1
- 3,4-butanetetrol,(theta,s)-2
- Antierythrite
- Butanetetrol
- Erythrit
- Erythritol, meso-
- Erythritol
- 1,2,3,4-Butanetetrol
- meso-Erythritol
- meso-ERYTHRITOL(P)
- MESO-ERYTHRITOL(RG)
- 1,2,3,4-Butanetetrol meso-1,2,3,4-Tetrahydroxybutane i-Erythritol
- Erythrite
- Erythroglucin
- Erythrol
- meso-1,2,3,4-Tetrahydroxybutane i-Erythritol
- MesoErythritol
- Phycite
- Tetrahydroxybutane
- meso-1,2,3,4-Tetrahydroxybutane
- i-Erythritol
- Paycite
- Phycitol
- tetritol
- ERYTHRITE
- erythrine
- Erithrite
- red cobalt
- (2R,3S)-butane-1,2,3,4-tetrol
- erythro-tetritol
- Mesoerythritol
- Erythritol [NF]
- L-Erythritol
- Erythritol,meso-erythritol
- 1,2,3,4-Butanetetrol, (2R,3S)-rel-
- NSC8099
- UNXHWFMMPAWVPI-ZXZARUISSA-N
- Erythritol (NF)
- RA96B954X6
- (2S,3R)-butane-1,2,3,4-tetrol
- (2r,3s)-butane-1,2
- meso-Erythritol Standard
- meso-Erythritol-[1,1,2,3,4,4-2H6]
- +Expand
- MDL： MFCD00004710
- InChIKey： UNXHWFMMPAWVPI-ZXZARUISSA-N
- Inchi： 1S/C4H10O4/c5-1-3(7)4(8)2-6/h3-8H,1-2H2/t3-,4+
- SMILES： O([H])[C@@]([H])(C([H])([H])O[H])[C@@]([H])(C([H])([H])O[H])O[H]
- BRN： 1719753

Computed Properties

Exact Mass: 122.05800
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 3
Monoisotopic Mass: 122.058
Heavy Atom Count: 8
Complexity: 48
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -2.3
Surface Charge: 0
Topological Polar Surface Area: 80.9

Experimental Properties

LogP: -2.30720
PSA: 80.92000
Merck: 3675
Refractive Index: 1.4502 (estimate)
Water Partition Coefficient: dissolution
Boiling Point: 329-331 °C(lit.)
Melting Point: 118-120 °C (lit.)
Flash Point: 329-331°C
Solubility: H2O: 0.1 g/mL, clear to almost clear, colorless
Color/Form: Powder
Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
Solubility: It is very soluble in water, soluble in pyridine, slightly soluble in alcohol, and almost insoluble in ether.
Sensitiveness: Sensitive to humidity
pka: 13.9(at 25℃)
Density: 1,451 g/cm3

meso-Erythritol Standard Security Information

RTECS：KF2000000
WGK Germany：3
Safety Term：S26;S36
Safety Instruction： S26-S36
Risk Phrases：R36/37/38
Dangerous goods sign： Xi
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：-20°C, protect from light
Risk Phrases： R36/37/38
Signal Word：Warning
TSCA：Yes
Toxicity：LD50 in male, female rats (g/kg): 6.6, 9.6 i.v.; >16, >16 s.c.; 13.1, 13.5 orally (Munro)
FLUKA BRAND F CODES：3-10

meso-Erythritol Standard Customs Data

HS CODE：2905499000
Customs Data：

China Customs Code:
2905499000

Overview:

2905499000 Other polyols.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2905499000 other polyhydric alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

meso-Erythritol Standard Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AA74113-50mg	1,2,3,4-Butanetetrol, (2R,3S)-rel-	149-32-6	97%	50mg	$4.00	2024-04-20
abcr	AB116411-100 g	meso-Erythritol, 99%; .	149-32-6	99%	100 g	€80.10	2023-07-20
Apollo Scientific	BIB6050-500g	meso-Erythritol	149-32-6		500g	£27.00	2024-05-23
ChemScence	CS-0019695-500g	meso-Erythritol	149-32-6	≥98.0%	500g	$39.0	2022-04-27
DC Chemicals	DC20130-100 mg	meso-Erythritol	149-32-6	>98%	100mg	$50.0	2022-02-28
Enamine	EN300-1273040-0.05g	(2R,3S)-butane-1,2,3,4-tetrol	149-32-6	95%	0.05g	$19.0	2023-07-10
eNovation Chemicals LLC	D512306-100g	Erythritol	149-32-6	97%	100g	$200	2022-10-13
Fluorochem	003436-100g	meso-Erythritol	149-32-6	99%	100g	￡12.00	2022-03-01
FUJIFILM	053-08851-500mg	meso-Erythritol Standard	149-32-6		500mg	JPY 7900	2023-09-15
Life Chemicals	F0001-2636-0.25g	(2R,3S)-butane-1,2,3,4-tetrol	149-32-6	95%+	0.25g	$18.0	2023-09-07

meso-Erythritol Standard Synthesis

Synthetic Circuit 1

57-50-1

149-32-6

77-92-9

320-77-4

328-50-7

87-78-5

Reaction Conditions

1.1R:NaOH, S:H2O, 168 h, 28°C, pH 5.5

Reference

: Significant enhancement of citric acid production by Yarrowia lipolytica immobilized in bacterial cellulose-based carrier

By Zywicka, Anna et al, Journal of Biotechnology, 2020, 321, 13-22

Synthetic Circuit 2

56-81-5

149-32-6

69-65-8

2152-56-9

328-50-7

77-92-9

Reaction Conditions

1.1R:Cu2+, R:R:NaCl, S:H2O, 168 h, pH 6.5

Reference

: Erythritol production by Yarrowia lipolytica mutant strain M53 generated through atmospheric and room temperature plasma mutagenesis

By Liu, Xiaoyan et al, Food Science and Biotechnology, 2017, 26(4), 979-986